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Abstract

This application note details a sensitive and selective method for the simultaneous
determination of cadmium (Cd) and nickel (Ni) in agueous samples using stripping
voltammetry. Cadmium is quantified using differential pulse anodic stripping voltammetry
(DPASV), a technique known for its excellent sensitivity towards heavy metals. Due to the poor
solubility of metallic nickel in mercury electrodes, its determination is achieved by differential
pulse adsorptive stripping voltammetry (DPAdSV) with dimethylglyoxime (DMG) as a
complexing agent.[1] The protocol provides optimized parameters for sequential determination
in the same sample, ensuring accurate and reproducible results for researchers in
environmental monitoring, toxicology, and materials science.

Introduction

Cadmium and nickel are heavy metals of significant environmental and industrial concern due
to their toxicity at trace levels. The simultaneous and accurate quantification of these metals is
crucial for assessing water quality, ensuring food safety, and in various industrial processes.
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Stripping voltammetry offers a cost-effective and highly sensitive alternative to traditional
spectroscopic methods for trace metal analysis.[2][3]

Anodic stripping voltammetry (ASV) is a powerful electrochemical technique for trace metal
analysis, involving a preconcentration step where metal ions are reduced and amalgamated
into a mercury electrode, followed by a stripping step where the metals are reoxidized.[2][4]
While ASV is well-suited for cadmium determination, nickel is not readily determined by this
method.[1] Adsorptive stripping voltammetry (AdSV) overcomes this limitation by accumulating
a metal-ligand complex onto the electrode surface before the stripping step.[1][5] This
application note provides a comprehensive protocol for the sequential determination of
cadmium and nickel in a single sample by first using ASV for cadmium, followed by AdSV for
nickel after adjusting the sample conditions.

Experimental
Principle

The determination is carried out in two sequential steps:

e Cadmium by DPASV: In an acidic acetate buffer, cadmium ions (Cd2*) are reduced and
preconcentrated onto a mercury film electrode at a negative potential. The potential is then
scanned in the positive direction, and the stripping current of cadmium is measured, which is
proportional to its concentration.

» Nickel by DPAdSV: Following the cadmium measurement, the solution's pH is adjusted to
alkaline conditions, and dimethylglyoxime (DMG) is added. The Ni(ll)-DMG complex is then
adsorbed onto the working electrode at a specific potential. The potential is subsequently
scanned, and the reduction current of the adsorbed complex is measured, which is
proportional to the nickel concentration.[1]

Apparatus and Reagents

» Voltammetric Analyzer: With a three-electrode system.

e Working Electrode: Hanging Mercury Drop Electrode (HMDE) or Mercury Film Electrode
(MFE) on a glassy carbon electrode.

o Reference Electrode: Ag/AgCI (saturated KClI).
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o Auxiliary Electrode: Platinum wire.[6][7]

» Reagents: All reagents should be of analytical grade or higher.

o Cadmium and Nickel standard solutions (1000 mg/L).

[¢]

Acetate buffer (0.1 M, pH 4.6): Prepared from acetic acid and sodium acetate.[8]

[e]

Ammonia buffer (0.1 M, pH 9.2): Prepared from ammonia and ammonium chloride.[1]

o

Dimethylglyoxime (DMG) solution (e.g., 5 x 10> mol L™1).[1]

[¢]

Ultrapure water.

Experimental Protocols
Standard Solution Preparation

Prepare working standard solutions of cadmium and nickel by serial dilution of the stock
solutions with ultrapure water.

Voltammetric Determination of Cadmium (DPASV)

o Pipette 10 mL of the sample (or an appropriate aliquot diluted to 10 mL) into the voltammetric
cell.

e Add 1 mL of 0.1 M acetate buffer (pH 4.6) to the cell.[3]
o Deaerate the solution by purging with high-purity nitrogen for 5-10 minutes.

o Deposition Step: Apply a deposition potential of -1.0 V vs. Ag/AgCI for a specified time (e.qg.,
60-300 s) with stirring.[9]

» Equilibration Step: Stop stirring and allow the solution to become quiescent for 10-30
seconds.[6][10]

» Stripping Step: Scan the potential from -1.0 V to -0.3 V using a differential pulse waveform.
Record the voltammogram. The cadmium peak appears at approximately -0.6 V.[11]
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e Quantify the cadmium concentration using the standard addition method.

Voltammetric Determination of Nickel (DPAdSV)

e To the same solution in the voltammetric cell after cadmium determination, add ammonia
buffer to adjust the pH to 9.2.

e Add a known concentration of DMG solution (e.g., to a final concentration of 5 x 10=> mol
L=).[1]

» Deaerate the solution again with nitrogen for 1-2 minutes.

e Accumulation Step: Apply an accumulation potential of -0.7 V vs. Ag/AgCI for a specified
time (e.g., 120 s) with stirring.[1]

» Equilibration Step: Stop stirring and allow the solution to become quiescent for 10 s.

o Stripping Step: Scan the potential from -0.7 V to -1.2 V using a differential pulse waveform.
Record the voltammogram. The nickel-DMG peak appears at approximately -1.0 V.

o Quantify the nickel concentration using the standard addition method.

Data Presentation

The following table summarizes typical performance parameters for the determination of
cadmium and nickel by stripping voltammetry based on literature data. Actual performance may
vary depending on the specific instrumentation and experimental conditions.
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Parameter Cadmium (DPASV) Nickel (DPAdSV) Reference
Supporting Electrolyte 0.1 M Acetate Buffer 0.1 M Ammonia Buffer  [1][8]
pH 4.6 9.2 [1]18]
] Dimethylglyoxime
Complexing Agent None [1]
(DMG)
Deposition/Accumulati
) -1.0 V vs. Ag/AgCl -0.7 V vs. Ag/AgCl [1][9]
on Potential
Deposition/Accumulati
_ 60 - 300 s 120's [1][9]
on Time
Linear Range 1-100 pg/L 1.7 - 150 pg/L [1107]
Limit of Detection
~0.1 pg/L ~0.5 pg/L [11[7]

(LOD)

Mandatory Visualization

The following diagram illustrates the experimental workflow for the sequential determination of

cadmium and nickel.
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Caption: Experimental workflow for the sequential determination of Cd and Ni.
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Conclusion

The described stripping voltammetry methods provide a reliable and sensitive approach for the
sequential determination of cadmium and nickel in aqueous samples. By employing DPASV for
cadmium and DPAdSYV for nickel, this protocol allows for the accurate quantification of both
metals at trace levels. The methods are cost-effective, relatively fast, and can be implemented
in most analytical laboratories equipped with a voltammetric analyzer. Proper optimization of
experimental parameters is crucial for achieving the best analytical performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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